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Abstract
SRI-31142 is a novel psychoactive compound investigated for its potential as a putative

allosteric modulator of the dopamine transporter (DAT). A thorough understanding of its off-

target binding profile is critical for assessing its selectivity, predicting potential side effects, and

guiding further drug development efforts. This technical guide provides a detailed overview of

the off-target binding characteristics of SRI-31142, summarizing quantitative data, outlining

experimental methodologies, and visualizing key experimental workflows and signaling

pathway interactions. The data presented herein is primarily derived from a comprehensive

receptor screening panel, offering valuable insights for researchers in pharmacology and

neuroscience.

Off-Target Binding Profile
The off-target binding profile of SRI-31142 was assessed against a panel of 45 common central

nervous system (CNS) receptors and transporters. The affinity of SRI-31142 for these off-

targets was determined using radioligand binding assays. The results, expressed as inhibitor

constant (Kᵢ) values, are summarized in Table 1.
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Table 1: Off-Target Binding Affinity of SRI-31142
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Target Class Specific Target Kᵢ (nM)

Opioid µ (mu) 116

δ (delta) >10,000

κ (kappa) 1,290

Monoamine Transporters Dopamine (DAT) 3,520

Serotonin (SERT) 2,340

Norepinephrine (NET) >10,000

Adrenergic α₁ >10,000

α₂ >10,000

β >10,000

Dopamine D₁ >10,000

D₂ >10,000

D₃ >10,000

D₄ >10,000

D₅ >10,000

Serotonin 5-HT₁ₐ >10,000

5-HT₁ₑ >10,000

5-HT₂ₐ >10,000

5-HT₂꜀ >10,000

5-HT₃ >10,000

5-HT₅ₐ >10,000

5-HT₆ >10,000

5-HT₇ >10,000

Histamine H₁ >10,000
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H₂ >10,000

H₃ >10,000

Muscarinic M₁ >10,000

M₂ >10,000

M₃ >10,000

M₄ >10,000

M₅ >10,000

Other Receptors Sigma₁ 3,450

Sigma₂ >10,000

I₂ (Imidazoline) >10,000

Ion Channels Ca²⁺ Channel (L-type) >10,000

K⁺ Channel (hERG) >10,000

Na⁺ Channel (Site 2) >10,000

Data sourced from Moerke et al., 2018.

Of the 45 targets investigated, SRI-31142 displayed the highest affinity for the mu (µ) opioid

receptor, with a Kᵢ value of 116 nM. It also showed measurable affinity for the serotonin

transporter (SERT), kappa (κ) opioid receptor, sigma₁ receptor, and the dopamine transporter

(DAT) with Kᵢ values of 2,340 nM, 1,290 nM, 3,450 nM, and 3,520 nM, respectively. For all

other targets in the panel, SRI-31142 demonstrated weak or no significant binding affinity (Kᵢ >

10,000 nM).

Primary Pharmacology at Monoamine Transporters
While the off-target screen provides a broad overview, the primary intended pharmacological

activity of SRI-31142 is at the monoamine transporters. As a putative allosteric modulator, its

interaction with these transporters is complex. SRI-31142 has been characterized as a partial

inhibitor of monoamine uptake.
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Table 2: Primary Pharmacology of SRI-31142 at Monoamine Transporters

Assay Type DAT SERT NET

Uptake Inhibition IC₅₀

(nM)
2,340 23 52

Binding Affinity Kᵢ (nM) 3,520 2,340 >10,000

Data on uptake inhibition from Rothman et al., 2015; Binding affinity from Moerke et al., 2018.

SRI-31142 demonstrates nanomolar potency as a partial inhibitor of uptake at the serotonin

and norepinephrine transporters, with significantly weaker potency at the dopamine transporter.

Interestingly, its binding affinity for the DAT is reported to be over 1000-fold weaker than its

potency for uptake inhibition, a characteristic that distinguishes it from typical DAT inhibitors.

Experimental Protocols
Off-Target Receptor Binding Screen
The off-target binding profile of SRI-31142 was determined by the National Institute of Mental

Health Psychoactive Drug Screening Program (NIMH PDSP). The following provides a

generalized protocol for such screens.

Objective: To determine the binding affinity (Kᵢ) of SRI-31142 for a wide range of CNS receptors

and transporters.

Methodology: Competitive radioligand binding assays.

General Procedure:

Membrane Preparation: Cell membranes expressing the specific receptor or transporter of

interest are prepared from cultured cells or animal brain tissue.

Assay Buffer: A buffered solution is prepared to maintain optimal pH and ionic conditions for

receptor-ligand binding.
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Radioligand: A specific radiolabeled ligand with high affinity and selectivity for the target

receptor is used.

Competition Assay:

A fixed concentration of the radioligand is incubated with the receptor-containing

membranes.

Increasing concentrations of the test compound (SRI-31142) are added to compete with

the radioligand for binding to the receptor.

Non-specific binding is determined in the presence of a high concentration of a known,

non-radiolabeled ligand for the target receptor.

Incubation: The mixture is incubated at a specific temperature for a defined period to allow

binding to reach equilibrium.

Separation: Bound and free radioligand are separated, typically by rapid filtration through

glass fiber filters. The filters trap the membranes with the bound radioligand.

Quantification: The amount of radioactivity trapped on the filters is measured using a

scintillation counter.

Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀

value (the concentration of SRI-31142 that inhibits 50% of the specific binding of the

radioligand). The IC₅₀ value is then converted to a Kᵢ value using the Cheng-Prusoff

equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its

dissociation constant.
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Fig. 1: Workflow for Off-Target Radioligand Binding Assay.

Monoamine Transporter Uptake Assay
Objective: To determine the potency of SRI-31142 to inhibit the uptake of dopamine, serotonin,

and norepinephrine.

Methodology: Synaptosomal uptake assay.
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General Procedure:

Synaptosome Preparation: Synaptosomes (resealed nerve terminals) are prepared from

specific rat brain regions (e.g., striatum for DAT, hippocampus for SERT, and hypothalamus

for NET) by homogenization and differential centrifugation.

Pre-incubation: Synaptosomes are pre-incubated with various concentrations of SRI-31142.

Uptake Initiation: Uptake is initiated by the addition of a low concentration of the respective

radiolabeled monoamine ([³H]dopamine, [³H]serotonin, or [³H]norepinephrine).

Incubation: The mixture is incubated for a short period at 37°C to allow for transporter-

mediated uptake.

Uptake Termination: Uptake is terminated by rapid filtration through glass fiber filters,

followed by washing with ice-cold buffer to remove extracellular radiolabel.

Quantification: The amount of radioactivity accumulated within the synaptosomes is

measured by liquid scintillation counting.

Data Analysis: IC₅₀ values are determined by non-linear regression analysis of the

concentration-response curves.

Signaling Pathway and Logical Relationship
Visualization
The following diagram illustrates the logical relationship between the primary targets and the

most significant off-target of SRI-31142.
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Fig. 2: SRI-31142 Primary vs. Off-Target Binding Affinity.

Conclusion
SRI-31142 exhibits a complex pharmacological profile. While it is being investigated as a

putative allosteric modulator of the dopamine transporter, its off-target binding profile reveals

significant affinity for the mu-opioid receptor. This interaction is noteworthy as the affinity for the

mu-opioid receptor is considerably higher than its binding affinity for DAT. The moderate affinity

for the serotonin transporter and the kappa-opioid receptor further contributes to its

multifaceted pharmacology. These findings are crucial for interpreting in vivo data and for

considering the potential for opioid-related effects or drug-drug interactions. The data and

protocols presented in this guide provide a foundational resource for researchers working with

SRI-31142, enabling a more informed approach to future studies.

To cite this document: BenchChem. [SRI-31142: A Comprehensive Off-Target Binding
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15616481/docs#sri-31142-a-comprehensive-off-
target-binding-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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